Cas no 1709-52-0 (4-amino-N-methylbenzene-1-sulfonamide)

• Product Name: 4-amino-N-methylbenzene-1-sulfonamide
• CAS No: 1709-52-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD01683104
• CID: 41851
• PubChem ID: 74368
• Update Time: 2025-04-18

4-amino-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-methylbenzenesulfonamide
• 4-Amino-N-methyl-benzenesulfonamide
• 1-aminobenzene-4-sulphonic acid methylamide
• 4-amino-n-methylbenzenesulphonamide
• N1-METHYLSULFANILAMIDE
• N-Methyl 4-aminobenzenesulfonamide
• N'-Methylsulfanilamide
• AKOS B000457
• BUTTPARK 34\07-93
• IFLAB-BB F1591-0157
• ART-CHEM-BB B000457
• TIMTEC-BB SBB005913
• N1-METHYLSULPHANILAMIDE
• n(sup1)-methylsulfanilamide
• AKOS BBS-00000283
• 4-amino-N-methylbenzene-1-sulfonamide
• 4-[(N-methylamino)sulfonyl]aniline
• EN300-17720
• Sulfanilamidomethan
• N'-Methylsulphanilamide
• NSC-137232
• 4-formamido-N-(2-pyrimidinyl)benzenesulfonamide
• AS-62058
• UNII-EU92A49HM9
• MFCD01683104
• Sulfanilamide, N(sup 1)-methyl-
• CHEMBL343918
• AKOS000200904
• FT-0633787
• SCHEMBL687206
• NSC 137232
• DTXSID30168965
• F1591-0157
• J-514452
• CCRIS 6814
• BRN 2366812
• Z56995190
• 4-AMINO-N~1~-METHYL-1-BENZENESULFONAMIDE
• N(sup 1)-Methylsulfanilamide
• SY025531
• 4-(N-Methylsulphamoyl)aniline
• [(4-aminophenyl)sulfonyl]methylamine
• I10121
• CS-0140418
• N-methyl-4-(amino)benzenesulfonamide
• EU92A49HM9
• AMY4774
• N-Methyl-4-aminobenzenesulphonamide
• 1709-52-0
• 4-Amino-N-methylbenzenesulfonamide #
• NSC137232
• 4-Amino-N-methyl-benzenesulphonamide
• Benzenesulphonamide, 4-amino-N-methyl-
• 4-azanyl-N-methyl-benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-methyl-
• 4-14-00-02659 (Beilstein Handbook Reference)
• A811272
• BP-21476
• BB 0254529
• J-010669
• 4-Amino-N-methylbenzene sulfonamide
• ALBB-000043
• STK313034
• DB-043846
• Benzenesulfonamide,4-amino-N-methyl-

• MDL： MFCD01683104
• Inchi： 1S/C7H10N2O2S/c1-9-12(10,11)7-4-2-6(8)3-5-7/h2-5,9H,8H2,1H3
• InChI Key： OISQSDKFWKJEBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.2900 (rough estimate)
• Boiling Point: 359.2℃/760mmHg
• Flash Point: 171°C
• Refractive Index: 1.5400 (estimate)
• PSA: 80.57000
• LogP: 2.22980

4-amino-N-methylbenzene-1-sulfonamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：WP0670000
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides